Cas no 1072945-02-8 (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate)

• Product Name: 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
• CAS No: 1072945-02-8
• MF: C₁₄H₁₉BO₄
• MW: 262.109264612198
• MDL: MFCD11504961
• CID: 829048
• PubChem ID: 46739180
• Update Time: 2025-10-28

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetic acid
• 2-Carboxymethylphenylboronic acid, pinacol ester
• 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetic acid
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
• 2-Carboxymethylphenylboronic acid,pinacol ester
• MFCD11504961
• DTXSID40674805
• [2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid
• J-001765
• 2-(Carboxymethyl)phenylboronic Acid Pinacol Ester
• AKOS016004609
• SY345853
• XSB94502
• SCHEMBL4158920
• 1072945-02-8
• BS-25545
• CS-0153839
• 2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)aceticacid
• 2-Carboxymethylphenylboronic acid pinacol ester
• AT16979
• DB-408166

• MDL： MFCD11504961
• Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-8-6-5-7-10(11)9-12(16)17/h5-8H,9H2,1-4H3,(H,16,17)
• InChI Key： XQNYGTSLIDQFRG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2CC(=O)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.13800
• Monoisotopic Mass: 262.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 55.76000
• LogP: 1.61290

Additional information on 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate

Comprehensive Guide to 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate (CAS: 1072945-02-8): Properties, Applications, and Market Insights

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate (CAS: 1072945-02-8) is a specialized boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of aryl boronate esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. With its unique boron-containing functional group, this chemical offers exceptional reactivity and stability, making it a sought-after reagent in laboratories worldwide.

The growing demand for boron-based compounds in drug development has placed 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate in the spotlight. Researchers frequently search for "boronic ester applications" or "aryl boronate synthesis," reflecting the compound's relevance in cutting-edge science. Its acetate-protected phenol group enhances solubility and handling, addressing common challenges in organoboron chemistry workflows. The compound's CAS 1072945-02-8 serves as a crucial identifier for procurement and regulatory compliance across international markets.

From a structural perspective, the tetramethyl dioxaborolane ring provides exceptional air and moisture stability compared to simpler boronic acids—a feature that answers frequent queries about "stable boronic acid equivalents." This property significantly simplifies storage and transportation, reducing decomposition risks during experimental procedures. The compound's molecular weight of 262.13 g/mol and precise 1H/13C NMR profiles (δ 1.35 ppm for methyl groups, 7.2-7.8 ppm for aromatic protons) make it easily identifiable in quality control processes.

In pharmaceutical applications, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate serves as a key building block for biaryl drug candidates, particularly in oncology and inflammation research. Recent publications highlight its use in developing BTK inhibitors and PARP tracers, aligning with trending searches for "cancer drug intermediates." The compound's boronate ester group enables efficient palladium-catalyzed couplings with various aryl halides, a technique dominating literature on "C-C bond formation methods."

The material science sector utilizes this boronate ester for creating conjugated polymers with optoelectronic properties. With rising interest in "organic electronics materials," researchers value its ability to introduce boron moieties into polymer backbones, enabling advancements in OLEDs and organic photovoltaics. The acetate group offers orthogonal reactivity—allowing sequential functionalization strategies that answer complex synthetic challenges often queried as "multi-step boronic acid transformations."

Market analysis reveals increasing procurement of CAS 1072945-02-8 by contract research organizations and academic institutions, particularly in regions expanding their biopharmaceutical infrastructure. Suppliers report heightened interest following publications about boron neutron capture therapy (BNCT) agents, though this compound itself isn't therapeutic. Proper handling requires standard laboratory safety protocols—gloves, ventilation, and inert atmosphere storage—addressing common concerns about "boronic ester safety data."

Quality specifications for 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate typically require ≥95% purity by HPLC analysis, with strict limits on heavy metal residues for pharmaceutical-grade material. Advanced purification techniques like recrystallization from hexane/ethyl acetate or column chromatography (silica gel, eluent gradient) ensure compliance with stringent ICH guidelines—topics frequently searched alongside "boronate purification methods."

Emerging applications include its use in developing covalent organic frameworks (COFs) and boron-doped graphene materials, responding to scientific interest in "advanced porous materials." The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature polymerization processes, while its hydrolytic stability profile addresses common questions about "boronate ester shelf life."

Environmental considerations show that 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate exhibits low bioaccumulation potential and moderate biodegradability under OECD test conditions. Waste disposal should follow local regulations for organic boron compounds, a point emphasized in safety documentation to answer "boronic acid waste handling" queries. Green chemistry approaches now explore catalytic borylation methods to produce such intermediates more sustainably.

Future research directions may explore this compound's potential in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs), areas generating substantial scientific curiosity. As synthetic methodologies evolve, CAS 1072945-02-8 remains a versatile tool for innovators addressing global challenges in healthcare and sustainable technology—making it a compound worth watching in coming years.